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Compound of Interest

Compound Name: Pirquinozol

Cat. No.: B610121

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Pirquinozol (SQ-13,847), a compound investigated for its antiallergic and antiasthmatic
properties. Adherence to these procedures is critical to ensure personnel safety and
environmental protection.

Hazard and Safety Data Overview

Pirquinozol presents several hazards that necessitate careful handling and disposal. The
following table summarizes key quantitative and qualitative safety data extracted from safety
data sheets (SDS).
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Property Value Source
Physical State Solid, Powder [1]
Appearance White [1]

Odor Odorless [1]
Solubility Insoluble in water [1]
Molecular Formula C11HaN302 [2]
Molar Mass 215.212 g/mol

Harmful if swallowed. Causes

skin irritation. Causes serious
Hazard Statements o

eye irritation. May cause

respiratory irritation.

Avoid release to the
_ environment. Dispose of
Disposal ]
contents/container to an

approved waste disposal plant.

Experimental Protocol: Pirquinozol Disposal
Procedure

The following step-by-step protocol outlines the recommended procedure for the disposal of
Pirquinozol in a laboratory setting. This procedure is based on guidelines for handling
hazardous chemical waste and information from various safety data sheets.

1.0 Personal Protective Equipment (PPE) and Safety Precautions

1.1 Required PPE: Before handling Pirquinozol, ensure you are wearing appropriate personal
protective equipment. This includes:

o Chemical safety goggles or eyeglasses.
e Chemical-resistant gloves (e.g., nitrile).
e Alab coat or other protective clothing to prevent skin exposure.
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 In cases of inadequate ventilation or potential for dust formation, a NIOSH/MSHA approved
respirator is necessary.

1.2 Ventilation: Always handle Pirquinozol in a well-ventilated area, such as a chemical fume
hood, to minimize inhalation exposure.

1.3 Handling Precautions:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Wash hands and skin thoroughly after handling.
e Do not eat, drink, or smoke in areas where Pirquinozol is handled or stored.

2.0 Waste Collection and Storage

2.1 Waste Container:

o Use a dedicated, properly labeled, and sealable container for Pirquinozol waste. The
container should be made of a material compatible with the chemical.
e The label should clearly state "Hazardous Waste" and "Pirquinozol.”

2.2 Collection of Pure Pirquinozol Waste:

o For unused or expired pure Pirquinozol, carefully transfer the solid into the designated
hazardous waste container.
e Avoid creating dust during the transfer.

2.3 Collection of Contaminated Materials:

e Any materials that have come into contact with Pirquinozol, such as pipette tips, weigh
boats, and contaminated gloves or paper towels, should be collected in the same hazardous
waste container.

o For liquid waste containing Pirquinozol, use a separate, sealed container labeled
appropriately.

2.4 Storage:

» Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials like oxidizing agents.
e Ensure the storage area is secure and accessible only to authorized personnel.
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3.0 Disposal

3.1 Institutional Procedures: Follow your institution's specific guidelines for hazardous waste
disposal. This typically involves contacting the Environmental Health and Safety (EHS) office
for waste pickup.

3.2 Regulatory Compliance: Disposal must be conducted in accordance with all local, state,
and federal regulations. Discharge into the environment must be avoided.

3.3 Decontamination:

» Decontaminate any surfaces that may have come into contact with Pirquinozol using an
appropriate cleaning agent.
» Dispose of the cleaning materials as contaminated waste.

Pirquinozol Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Pirquinozol.
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Start: Pirquinozol Waste Generated

:

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

2. Assess Waste Type

3a. Solid Waste 3b. Liquid Waste

(Pure compound, contaminated consumables) (Solutions containing Pirquinozol)

4a. Collect in Labeled, Sealed 4b. Collect in Labeled, Sealed
Solid Hazardous Waste Container Liquid Hazardous Waste Container

5. Store Securely in Designated
Hazardous Waste Area

6. Contact Environmental Health & Safety (EHS)

for Waste Pickup

End: Waste Disposed by EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610121#pirquinozol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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